1-[(3S,8R,9S,10R,13S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
1-[(3S,8R,9S,10R,13S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
Brand Name:
Vulcanchem
CAS No.:
5186-13-0
VCID:
VC20896326
InChI:
InChI=1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,6-7,15-16,19,23H,5,8-12H2,1-3H3/t15-,16-,19-,20-,21+/m0/s1
SMILES:
CC(=O)C1=CC=C2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula:
C21H28O2
Molecular Weight:
312.4 g/mol
1-[(3S,8R,9S,10R,13S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
CAS No.: 5186-13-0
Cat. No.: VC20896326
Molecular Formula: C21H28O2
Molecular Weight: 312.4 g/mol
* For research use only. Not for human or veterinary use.
![1-[(3S,8R,9S,10R,13S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone - 5186-13-0](/images/no_structure.jpg)
Specification
| CAS No. | 5186-13-0 |
|---|---|
| Molecular Formula | C21H28O2 |
| Molecular Weight | 312.4 g/mol |
| IUPAC Name | 1-[(3S,8R,9S,10R,13S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,6-7,15-16,19,23H,5,8-12H2,1-3H3/t15-,16-,19-,20-,21+/m0/s1 |
| Standard InChI Key | IVIIXTOYHSXNOC-JPKZGUTDSA-N |
| Isomeric SMILES | CC(=O)C1=CC=C2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(=O)C1=CC=C2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(=O)C1=CC=C2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
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